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Compound of Interest

Compound Name: Urotensin II (114-124), human TFA

Cat. No.: B15605310 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing

Urotensin II (114-124) dose-response curve experiments.

Frequently Asked Questions (FAQs)
Q1: What is Urotensin II (114-124) and what is its primary mechanism of action?

A1: Urotensin II (114-124) is the C-terminal active fragment of the full-length Urotensin II (U-II)

peptide, a potent vasoconstrictor.[1] It is a cyclic peptide that acts as an agonist for the G

protein-coupled receptor (GPCR) known as the Urotensin receptor (UT), formerly GPR14.[2][3]

The UT receptor is primarily coupled to the Gq alpha subunit.[4][5] Upon binding of Urotensin II

(114-124), the Gq protein activates phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG).[6][7] IP3 then binds to its receptor on the endoplasmic reticulum, triggering the release

of intracellular calcium stores, leading to a measurable physiological response.[6][8]

Q2: What is a typical effective concentration range for Urotensin II (114-124) in in-vitro assays?

A2: The effective concentration of Urotensin II (114-124) can vary depending on the cell type

and assay conditions. However, for human Urotensin II (114-124) in HEK-293 cells expressing

the human UT receptor, a potent response is observed in the nanomolar range. Specifically, an

EC50 value of approximately 0.62 ± 0.17 nM has been reported for calcium mobilization
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assays.[2][9] It is recommended to perform a wide dose-response curve, for instance from 1

pM to 1 µM, to capture the full sigmoidal curve.

Q3: How should I prepare and store Urotensin II (114-124) stock solutions?

A3: Urotensin II (114-124) is a peptide and requires careful handling to maintain its activity. It is

typically supplied as a lyophilized powder. For optimal stability, it is recommended to store the

lyophilized peptide at -20°C or -80°C. To prepare a stock solution, reconstitute the peptide in

sterile, nuclease-free water. For hydrophobic peptides, dissolving in a small amount of an

organic solvent like DMSO first, followed by dilution with aqueous buffer, may be necessary.[2]

It is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can degrade the peptide.

Q4: What are the key considerations when choosing a cell line for a Urotensin II (114-124)

dose-response assay?

A4: The most critical factor is the expression of the Urotensin (UT) receptor. The cell line

should endogenously express the UT receptor at a sufficient level to elicit a measurable

response. Alternatively, a recombinant cell line, such as HEK-293 cells stably or transiently

expressing the human UT receptor, can be used.[2][9] It is essential to verify receptor

expression using techniques like qPCR or western blotting. The health and passage number of

the cells are also crucial, as these can affect receptor expression levels and overall cell

signaling competency.

Data Presentation
Parameter Value Cell Line Assay Type Reference

EC50 of human

Urotensin II (114-

124)

0.62 ± 0.17 nM

HEK-293

(expressing
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Calcium

Mobilization
[2][9]
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potent U-II
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U-II(4-11) Not specified
Calcium

Mobilization
[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/Urotensin_II__114-124_,_human.html
https://www.medchemexpress.com/urotensin-ii-114-124-human-tfa.html
https://www.medchemexpress.com/Urotensin_II__114-124_,_human.html
https://www.medchemexpress.com/Urotensin_II__114-124_,_human.html
https://www.medchemexpress.com/urotensin-ii-114-124-human-tfa.html
https://www.medchemexpress.com/Urotensin_II__114-124_,_human.html
https://www.medchemexpress.com/urotensin-ii-114-124-human-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3596952/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Key Experiment: In-Vitro Calcium Mobilization Assay
using a Fluorescent Plate Reader (e.g., FLIPR)
This protocol outlines a general procedure for measuring Urotensin II (114-124)-induced

calcium mobilization in a recombinant HEK-293 cell line.

Materials:

HEK-293 cells stably expressing the human Urotensin receptor (UT).

Cell culture medium (e.g., DMEM with 10% FBS).

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Probenecid (optional, to prevent dye leakage).

Urotensin II (114-124) peptide.

96- or 384-well black-walled, clear-bottom microplates.

Procedure:

Cell Plating: Seed the UT-expressing HEK-293 cells into the microplates at an optimized

density to achieve a confluent monolayer on the day of the assay. Incubate overnight at 37°C

and 5% CO2.

Dye Loading:

Prepare a loading buffer containing the calcium-sensitive dye (e.g., Fluo-4 AM) in HBSS

with 20 mM HEPES. Probenecid can be included if using cell lines that actively transport

the dye out.

Remove the cell culture medium from the wells and add the dye-loading buffer.
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Incubate the plate for 1 hour at 37°C or room temperature, depending on the specific dye

and cell line.[10]

Compound Preparation:

Prepare a serial dilution of Urotensin II (114-124) in HBSS with 20 mM HEPES at

concentrations that are 4-10 times the final desired concentration.

Calcium Flux Measurement:

Place the cell plate and the compound plate into the fluorescent plate reader (e.g., FLIPR).

Establish a stable baseline fluorescence reading for a few seconds.

Program the instrument to add the Urotensin II (114-124) dilutions to the cell plate.

Immediately begin recording the fluorescence intensity over time (typically 1-3 minutes) to

capture the transient calcium signal.

Data Analysis:

The change in fluorescence upon compound addition is proportional to the increase in

intracellular calcium.

Determine the peak fluorescence response for each concentration.

Plot the peak response against the logarithm of the Urotensin II (114-124) concentration.

Fit the data to a four-parameter logistic equation to determine the EC50, Hill slope, and

maximum response.
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Caption: Urotensin II Signaling Pathway.
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Caption: Dose-Response Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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